Cas no 25551-13-7 (trimethylbenzene)
trimethylbenzene structure
Product Name:trimethylbenzene
CAS No:25551-13-7
MF:C9H12
MW:120.191582679749
CID:95056
Update Time:2026-05-14
trimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- trimethylbenzene
- Trimethylbenzenes, all isomers or mixtures
- TRIMETHYLBENZENE MIXTURE,TECHNICAL GRADE
- trimethyl-benzen
- methylxylene
-
- Inchi： 1S/C9H12/c1-7-5-4-6-8(2)9(7)3/h4-6H,1-3H3
- InChI Key： FYGHSUNMUKGBRK-UHFFFAOYSA-N
- SMILES： CC1=CC=CC(C)=C1C
Computed Properties
- Exact Mass: 120.09400
Experimental Properties
- Density: 0.8803 (estimate)
- Melting Point: -68.52°C (estimate)
- Boiling Point: 159.22°C (estimate)
- Refractive Index: 1.5000 (estimate)
- PSA: 0.00000
- LogP: 2.61180
trimethylbenzene Security Information
- Hazardous Material transportation number：UN 2325
- Packing Group：III
- Hazard Level：3.2
- Safety Term：3.2
- Packing Group：III
- HazardClass：3.2
- PackingGroup：III
trimethylbenzene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
trimethylbenzene Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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